Cas no 1478821-88-3 (5-[(Azetidin-3-yloxy)methyl]-1,3-dimethyl-1h-pyrazole)

• Product Name: 5-[(Azetidin-3-yloxy)methyl]-1,3-dimethyl-1h-pyrazole
• CAS No: 1478821-88-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5694564
• PubChem ID: 65876262
• Update Time: 2025-10-29

5-[(Azetidin-3-yloxy)methyl]-1,3-dimethyl-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1146116
• CS-0282562
• 1478821-88-3
• AKOS015217671
• 5-((Azetidin-3-yloxy)methyl)-1,3-dimethyl-1h-pyrazole
• 5-[(azetidin-3-yloxy)methyl]-1,3-dimethyl-1H-pyrazole
• 1H-Pyrazole, 5-[(3-azetidinyloxy)methyl]-1,3-dimethyl-
• 5-[(Azetidin-3-yloxy)methyl]-1,3-dimethyl-1h-pyrazole

• Inchi： 1S/C9H15N3O/c1-7-3-8(12(2)11-7)6-13-9-4-10-5-9/h3,9-10H,4-6H2,1-2H3
• InChI Key： KFHNEEHNJVOMDP-UHFFFAOYSA-N
• SMILES： O(CC1=CC(C)=NN1C)C1CNC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 293.3±40.0 °C(Predicted)
• pka: 9.63±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-[(Azetidin-3-yloxy)methyl]-1,3-dimethyl-1h-pyrazole

5-[(Azetidin-3-yloxy)methyl]-1,3-dimethyl-1H-pyrazole: A Promising Compound in Modern Medicinal Chemistry

CAS No. 1478821-88-3, also known as 5-[(Azetidin-3-yloxy)methyl]-1,3-dimethyl-1H-pyrazole, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The azetidine ring, a four-membered cyclic amine, is a key structural feature of this compound. The presence of this ring imparts unique conformational flexibility and stability, making it an attractive scaffold for drug design. The methyl groups attached to the pyrazole ring further enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug development.

Recent studies have highlighted the potential of 5-[(Azetidin-3-yloxy)methyl]-1,3-dimethyl-1H-pyrazole in various therapeutic areas. One notable application is its use as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders. The unique structure of this compound allows it to selectively bind to serotonin transporters, thereby modulating serotonin levels in the brain and potentially improving mood and cognitive function.

In addition to its potential as an SSRI, 5-[(Azetidin-3-yloxy)methyl]-1,3-dimethyl-1H-pyrazole has shown promise in anti-inflammatory research. Inflammation is a complex biological response involving various mediators and signaling pathways. This compound has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antioxidant properties of 5-[(Azetidin-3-yloxy)methyl]-1,3-dimethyl-1H-pyrazole have also been explored. Oxidative stress is implicated in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Studies have shown that this compound can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage, suggesting its potential as a therapeutic agent in these conditions.

Another area of interest is the anti-cancer activity of 5-[(Azetidin-3-yloxy)methyl]-1,3-dimethyl-1H-pyrazole. Cancer cells often exhibit altered metabolic pathways and increased oxidative stress. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells by disrupting these pathways and enhancing oxidative stress. Preliminary studies have demonstrated its efficacy against various cancer cell lines, including breast cancer and colorectal cancer.

The pharmacokinetic profile of 5-[(Azetidin-3-yloxy)methyl]-1,3-dimethyl-1H-pyrazole has also been extensively studied. Its high oral bioavailability and favorable metabolic stability make it a promising candidate for further clinical development. Additionally, its low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window, reducing the risk of adverse effects.

In conclusion, 5-[(Azetidin-3-yloxy)methyl]-1,3-dimethyl-1H-pyrazole (CAS No. 1478821-88-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in modern medicinal chemistry.